4-Bromo-3-mercaptobenzoic acid

• Molecular Formula: C7H5BrO2S
• Molecular Weight: 233.08 g/mol
• IUPAC Name: 4-bromo-3-sulfanylbenzoic acid
• InChI: InChI=1S/C7H5BrO2S/c8-5-2-1-4(7(9)10)3-6(5)11/h1-3,11H,(H,9,10)
• InChI Key: CXTJHQNHCRPHAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)S)Br

Description

4-Bromo-3-mercaptobenzoic acid is a useful research compound. Its molecular formula is C7H5BrO2S and its molecular weight is 233.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of stannous chloride dihydrate (21 g, 93.1 mmol) in hydrochloric acid and water (25 mL, 4:1, v/v) was added dropwise with stirring to a solution of Example 1a (5.0 g, 16.7 mmol) in glacial acetic acid (57 mL) at 80° C. The reaction mixture was heated for 1 h at 80° C. and treated with ice-water to obtain a mixture of the title compound and its dimer as a white solid, which was washed with water and dried. Yield: 3.2 g, (82%); mp: 315-317° C.; MS: m/e (EI+) 233 (M+).